Cas no 54619-91-9 ( )
structure
Product Name:
CAS No:54619-91-9
MF:C16H12O3
MW:252.264684677124
CID:942220
PubChem ID:5354492
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC247057; 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-phenyl-; (2E)-1-(phenyl)-3-(1,3-benzodioxol-5-yl)-2-propen-1-one; 1-phenyl-3-(3,4-methylenedioxyphenyl)propen-1-one; MLS002638230; 3-(3,4-methylenedioxyphenyl)-1-phenyl-2-propen-1-one; (2E)-3-(1,3-benzodioxol-5-yl)-1-phenylprop-2-en-1-one; AI3-17317; 3-Benzo[1,3]dioxol-5-yl-1-phenyl-propenone; 1-phenyl-3-(3,4-(methylenedioxy)phenyl)-2-propen-1-one; CMLDBU00003506; 3-(1,3-Benzodioxol-
- BDBM50477565
- NSC247057
- NSC700251
- CHEMBL227400
- NSC 11863;Piperonylideneacetophenone
- (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-phenylprop-2-en-1-one
- NSC 11863
- MLS002638230
- STK863111
- 3-(1,3-benzodioxol-5-yl)-1-phenylprop-2-en-1-one
- 3-(benzo[d][1,3]dioxol-5-yl)-1-phenylprop-2-en-1-one
- NSC-11863
- NSC-700251
- (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-phenylprop-2-en-1-one
- NSC 247057
- D 729
- Z46028345
- (2E)-3-(1,3-benzodioxol-5-yl)-1-phenylprop-2-en-1-one
- UNII-MCQ6FWK44X
- 3-(1,3-Benzodioxol-5-yl)-1-phenyl-2-propen-1-one
- DB-240774
- Piperonylideneacetophenone
- 3-Benzo[1,3]dioxol-5-yl-1-phenyl-propenone
- trans-3-(1,3-Benzodioxol-5-yl)-1-phenyl-2-propen-1-one
- 3-(1,3-Benzodioxol-5-yl)-1-phenylprop-2-en-1-one, (E)-
- AKOS000406204
- 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-phenyl-
- PS-11045
- SCHEMBL7996466
- 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-phenyl-, (2E)-
- NSC11863
- 644-34-8
- CCG-260171
- (E)-3-(1,3-benzodioxol-5-yl)-1-phenyl-2-propen-1-one
- (E)-3-(1,3-benzodioxol-5-yl)-1-phenyl-prop-2-en-1-one
- NCGC00161441-01
- 54619-91-9
- NSC 700251
- NSC-247057
- SCHEMBL5147081
- T71173
- AI3-17317
- (E)-3-(1,3-benzodioxol-5-yl)-1-phenylprop-2-en-1-one
- CMLDBU00003506
- MCQ6FWK44X
-
-
- Inchi: 1S/C16H12O3/c17-14(13-4-2-1-3-5-13)8-6-12-7-9-15-16(10-12)19-11-18-15/h1-10H,11H2/b8-6+
- InChI Key: ATKADZVINWFQOE-SOFGYWHQSA-N
- SMILES: O1COC2C=CC(/C=C/C(C3C=CC=CC=3)=O)=CC1=2
Computed Properties
- Exact Mass: 252.07866
- Monoisotopic Mass: 252.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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